2-(8-(4-ethoxyphenyl)-3,4-dioxo-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)-N-phenethylacetamide

• IUPAC Name: 2-[8-(4-ethoxyphenyl)-3,4-dioxo-6,7-dihydroimidazo[2,1-c][1,2,4]triazin-2-yl]-N-(2-phenylethyl)acetamide
• InChI: InChI=1S/C23H25N5O4/c1-2-32-19-10-8-18(9-11-19)26-14-15-27-21(30)22(31)28(25-23(26)27)16-20(29)24-13-12-17-6-4-3-5-7-17/h3-11H,2,12-16H2,1H3,(H,24,29)
• InChI Key: ULFWTRYSVKJBEX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2CCN3C2=NN(C(=O)C3=O)CC(=O)NCCC4=CC=CC=C4
• Molecular Formula: C23H25N5O4
• Molecular Weight: 435.5 g/mol

Description

The compound “2-(8-(4-ethoxyphenyl)-3,4-dioxo-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)-N-phenethylacetamide” is a complex organic molecule. It contains several functional groups and rings, including an imidazo[2,1-c][1,2,4]triazine ring, which is a type of fused heterocycle. Fused heterocycles like this are often found in kinase inhibitors and nucleoside drugs.

Synthesis Analysis

The synthesis of similar compounds often involves the condensation of acetic acids with aldehydes in acetic anhydride and in the presence of sodium acetate. The reaction of oxazolones with phenylhydrazine, in acetic acid and sodium acetate, yielded the corresponding 1,2,4-triazin-6(5H)-ones.

Molecular Structure Analysis

The molecular structure of similar compounds has been confirmed using spectral (FT-IR, 1H-NMR, 13C-NMR, MS) and elemental analysis. The structures of these derivatives were verified by 2D-NMR measurements, including gHSQC and gHMBC measurements.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of similar compounds include the condensation of acetic acids with aldehydes in acetic anhydride and in the presence of sodium acetate. The reaction of oxazolones with phenylhydrazine, in acetic acid and sodium acetate, yielded the corresponding 1,2,4-triazin-6(5H)-ones.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been analyzed using various techniques. For instance, the stretching vibration of the C=O lactone group from the oxazolones is highlighted by a characteristic double absorption due to Fermi resonance, between 1771 and 1798 cm−1.

Scientific Research Applications

Kinase Inhibitors and Drug Development

• Pyrrolo[2,1-f][1,2,4]triazine , a fused heterocycle related to the structure of the compound you mentioned, is an integral part of several kinase inhibitors. .

Antiviral Agents

• Fragments of 1,2,4-triazolo[5,1-c][1,2,4]triazin-7-one , a related heterocyclic scaffold, are found in compounds with antiviral activity. .

Toxicity Evaluation and Safety Assessment

• Researchers have synthesized and characterized new heterocyclic compounds containing the diaryl sulfone moiety from oxazol-5(4H)-one and 1,2,4-triazin-6(5H)-one classes. .

Mechanism of Action

While the specific mechanism of action for this compound is not available, similar compounds with a pyrrolo[2,1-f][1,2,4]triazine scaffold have been used to target kinases in cancer therapy. The targeted therapy refers to targeting only specific proteins or enzymes that are dysregulated in cancer rather than killing all rapidly dividing cells.

Future Directions

The development of new derivatives of similar compounds is always in demand. This is particularly true for compounds with potential biological activities, including kinase inhibitors and nucleoside drugs. Therefore, future research could focus on the synthesis of new derivatives and the exploration of their potential applications.